Cas no 51554-93-9 (1-Bromo-4-N-octylbenzene)

• Product Name: 1-Bromo-4-N-octylbenzene
• CAS No: 51554-93-9
• MF: C₁₄H₂₁Br
• MW: 269.220543622971
• MDL: MFCD00038348
• CID: 56031
• PubChem ID: 87564511
• Update Time: 2025-05-25

1-Bromo-4-N-octylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-octylbenzene
• 1-Bromo-4-n-octylbenzene
• 1-(4-Bromophenyl)octane
• 4-BROMOOCTYLBENZENE
• 4-N-OCTYLBROMOBENZENE
• P-OCTYLBROMOBENZENE
• P-BROMOOCTYLBENZENE
• P-BROMOPHENYLOCTANE
• 4-(Oct-1-yl)bromobenzene
• Octane,1-(p-bromophenyl)- (4CI)
• 4-Octyl-1-bromobenzene
• 4-Octylbromobenzene
• 1-(p-Bromophenyl)octane
• Benzene, 1-bromo-4-octyl-
• OOZQSVXPBCINJF-UHFFFAOYSA-N
• AK116642
• 4-bromo-1-octylbenzene
• 4-octanylbromobenzene
• PubChem9534
• 1-bromo-4-octyl-benzene
• 1-Bromo-4-octylbenzene #
• KSC4
• J-503259
• SY018314
• AMY24748
• DTXSID50199514
• B1610
• B2117
• CK1106
• FT-0607511
• SCHEMBL349345
• STR09268
• AKOS015839930
• A7602
• 51554-93-9
• CS-W012401
• MFCD00038348
• DB-000115
• 1-Bromo-4-N-octylbenzene

• MDL： MFCD00038348
• Inchi： 1S/C14H21Br/c1-2-3-4-5-6-7-8-13-9-11-14(15)12-10-13/h9-12H,2-8H2,1H3
• InChI Key： OOZQSVXPBCINJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 268.08300
• Monoisotopic Mass: 268.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.130(lit.)
• Boiling Point: 125°C/1mmHg(lit.)
• Flash Point: 176.5±9.9 °C
• Refractive Index: 1.5130-1.5160
• PSA: 0.00000
• LogP: 5.35210
• Solubility: Not determined

1-Bromo-4-N-octylbenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1-Bromo-4-N-octylbenzene

Comprehensive Overview of 1-Bromo-4-N-octylbenzene (CAS No. 51554-93-9): Properties, Applications, and Industry Insights

1-Bromo-4-N-octylbenzene (CAS No. 51554-93-9) is a specialized organic compound widely recognized for its unique molecular structure, combining an aromatic benzene ring with a bromine substituent and a linear octyl chain. This configuration grants it distinct physicochemical properties, making it valuable in synthetic chemistry, material science, and industrial applications. The compound’s CAS registry number (51554-93-9) ensures precise identification in regulatory and commercial contexts, while its systematic name reflects its brominated aromatic nature.

In recent years, the demand for 1-Bromo-4-N-octylbenzene has surged due to its role as a key intermediate in the synthesis of liquid crystals, surfactants, and advanced polymers. Researchers and manufacturers frequently search for terms like "1-Bromo-4-N-octylbenzene synthesis", "CAS 51554-93-9 suppliers", and "octylbenzene derivatives applications", highlighting its relevance in both academic and industrial settings. The compound’s compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, further enhances its utility in creating complex organic frameworks.

From an environmental and sustainability perspective, 1-Bromo-4-N-octylbenzene aligns with the growing focus on green chemistry. Innovations in catalytic processes have reduced the ecological footprint of its production, addressing concerns about halogenated compounds. This adaptability resonates with trends like "sustainable bromination methods" and "eco-friendly aromatic intermediates", which dominate contemporary discussions in chemical forums and search engines.

The compound’s physical properties—including its solubility in organic solvents, melting point, and stability under standard conditions—are critical for quality control. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy are routinely employed to verify purity, a topic often queried as "CAS 51554-93-9 analytical data". These metrics ensure compliance with industry standards, particularly in pharmaceuticals and electronics, where impurities can significantly impact performance.

Emerging applications of 1-Bromo-4-N-octylbenzene in optoelectronic materials, such as OLEDs and photovoltaic cells, have sparked interest among material scientists. Searches for "brominated aromatics in electronics" or "octylbenzene-based semiconductors" reflect this niche yet expanding market. Its ability to modify electron transport properties makes it a candidate for next-generation devices, aligning with global pushes toward renewable energy and miniaturized technology.

In summary, 1-Bromo-4-N-octylbenzene (CAS No. 51554-93-9) exemplifies the intersection of traditional organic chemistry and modern innovation. Its versatility, coupled with evolving production techniques, ensures its continued prominence in research and industry. By addressing high-traffic keywords like "brominated octylbenzene uses" and "CAS 51554-93-9 safety data", this overview bridges technical depth with accessible insights, catering to diverse stakeholder needs.